Cas no 1040642-26-9 (2-phenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide)

• Product Name: 2-phenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide
• CAS No: 1040642-26-9
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 5962252
• PubChem ID: 27377378
• Update Time: 2025-05-21

2-phenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide
• N-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)propyl]-2-phenylacetamide
• Benzeneacetamide, N-[3-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]propyl]-
• N-(3-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)propyl)-2-phenylacetamide
• AKOS024507497
• F5332-0117
• 1040642-26-9

• Inchi： 1S/C20H24N2O3S/c23-20(15-17-7-2-1-3-8-17)21-12-6-14-26(24,25)22-13-11-18-9-4-5-10-19(18)16-22/h1-5,7-10H,6,11-16H2,(H,21,23)
• InChI Key： NVYITGCLHVHHOM-UHFFFAOYSA-N
• SMILES： C1(CC(NCCCS(N2CCC3=C(C2)C=CC=C3)(=O)=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-phenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide

Compound 1040642-26-9: 2-phenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide

The compound with CAS number 1040642-26-9, known as 2-phenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 1040642-26-9 comprises a phenyl group attached to an acetamide moiety, which is further connected to a propyl chain bearing a sulfonyl group derived from tetrahydroisoquinoline. This combination of functional groups contributes to the compound's bioactivity and selectivity. Researchers have explored its interactions with key enzymes and receptors, revealing potential applications in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

Recent advancements in computational chemistry have enabled detailed modeling of the compound's interactions with biological targets. For instance, molecular docking studies have demonstrated its ability to bind to specific sites on proteins involved in cellular signaling pathways. These findings underscore the importance of 1040642-26-9 as a lead compound for drug discovery efforts.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and sulfonation. The optimization of these steps has been a focus of recent research to enhance yield and purity. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity.

The physicochemical properties of 1040642-26-9, including its solubility and stability under various conditions, have also been extensively studied. These properties are critical for determining its suitability as a drug candidate. Preclinical studies have shown promising results in animal models, suggesting potential efficacy in treating chronic inflammatory diseases.

Moreover, the compound's mechanism of action involves modulation of key signaling pathways such as the NF-kB pathway and MAPK cascade. These pathways are implicated in numerous pathological conditions, making the compound a versatile tool for therapeutic intervention. Ongoing research is focused on understanding its pharmacokinetics and toxicity profile to assess its safety for human use.

In conclusion, the compound with CAS number 1040642-26-9, or 2-phenyl-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]acetamide, represents a significant advancement in medicinal chemistry. Its unique structure and biological activity position it as a valuable asset in the development of novel therapeutic agents. Continued research will undoubtedly shed more light on its potential applications and optimize its use in clinical settings.